
performance in tank mixtures with broadleaf
herbicides

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fluazifop-p-butyl

CAS No.: 79241-46-6

Cat. No.: S614044

Get Quote

Market Context and Key Herbicides

The table below summarizes the active ingredients and product examples relevant to tank mixture

discussions, based on current market and agricultural data.

Active
Ingredient

Herbicide Group
(Site of Action)

Example Product
Names

Key Notes & Application Context

Glyphosate
[1] [2]

Group 9 [3] Not specified in results Dominant market share (67%); often

used in herbicide-tolerant trait systems
[1].

2,4-D [2] [3] Group 4 [3] Gordon's Trimec,
Southern Ag 2,4-D

Amine [2]

Common component in premixes; has
specific crop height restrictions for

application [3].

Glufosinate
[1] [3]

Group 10 [3] Liberty Ultra [3] Used in the E3 herbicide-tolerant trait

package for soybeans [3].

Imazapyr [2] Not specified RM43 [2] Found in non-selective mixtures for

total vegetation control [2].
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Active
Ingredient

Herbicide Group
(Site of Action)

Example Product
Names

Key Notes & Application Context

Quinclorac
[2]

Not specified Quali-Pro Quinclorac

75 DF [2]

Noted for effectiveness on crabgrass

and other weeds [2].

Framework for Experimental Protocol Design

While explicit protocols were not found, the search results highlight critical factors you must control for and

document in any tank mixture performance experiment. The following workflow outlines the key

experimental design considerations.

Design Tank Mix Experiment

Herbicide Selection Application Factors Environmental Conditions

• Site of Action Group
• Formulation Type

• Spray Water Quality & pH
• Adjuvants (e.g., AMS)

• Nozzle Type & Droplet Size
• Carrier Volume

• Weed Size & Growth Stage
• Temperature & Humidity

• Rainfastness

Data Collection & Analysis

Click to download full resolution via product page

The diagram above summarizes the core factors to consider. Here is more detail on each element, drawn

from the search results:

Herbicide Selection and Resistance Management: The primary strategy for tank mixing is to
combine herbicides with different sites of action (Groups) to manage and prevent herbicide-
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resistant weeds [4]. You must consult the most recent Herbicide Classification Chart (e.g., from the

Take Action initiative) to correctly identify the groups of your selected herbicides [4].
Critical Application Factors:

Spray Water Quality: Hard water with high dissolved salts can reduce the efficacy of many
herbicides, particularly glufosinate (Group 10). Testing your water and adding conditioners like

ammonium sulfate (AMS) is essential [3].
Carrier Volume and Coverage: For contact herbicides, coverage is critical. Research

demonstrates that increasing carrier volume from 10 gallons/acre to 20 gallons/acre can
dramatically improve control [3].

Nozzles and Adjuvants: Always follow label instructions for approved nozzle types and
required adjuvants (e.g., methylated seed oil - MSO) to ensure legal application and maximum

efficacy [3].
Environmental and Biological Conditions:

Weed Size: Apply post-emergence herbicides when weeds are small (ideally under 3-4 inches).
Larger weeds are harder to control [3].

Plant Growth Conditions: Herbicides are most effective on actively growing plants.
Applications during sunny, warm conditions (e.g., above 80°F) with good humidity often improve

performance [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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